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Compound of Interest

Compound Name: Propylene glycol dibenzoate

Cat. No.: B099542 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Propylene glycol dibenzoate is a diester of propylene glycol and benzoic acid, widely used as

a plasticizer, solvent, and emollient in various industrial and consumer products, including

cosmetics and pharmaceuticals. This technical guide provides an in-depth overview of its

toxicological data and safety profile, compiled from available literature and safety assessments.

The information is presented to aid researchers, scientists, and drug development

professionals in evaluating its safety for various applications.

Executive Summary
Propylene glycol dibenzoate exhibits a low order of acute toxicity via oral and dermal routes.

It is not found to be a skin or eye irritant in animal studies, nor is it a skin sensitizer. While

specific long-term toxicity data for propylene glycol dibenzoate is limited, information on its

constituent parts—propylene glycol and benzoic acid—and related compounds like

dipropylene glycol dibenzoate, suggests a low potential for chronic toxicity, carcinogenicity,

or reproductive and developmental effects. It is anticipated to be metabolized into propylene

glycol and benzoic acid, which are then further metabolized and excreted.
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Property Value

Chemical Name Propylene glycol dibenzoate

Synonyms
1,2-Propanediol dibenzoate, Propane-1,2-diyl

dibenzoate

CAS Number 19224-26-1

Molecular Formula C₁₇H₁₆O₄

Molecular Weight 284.31 g/mol [1]

Structure

Propylene glycol dibenzoate consists of a

propylene glycol backbone with two benzoate

groups attached via ester linkages.

Toxicological Data
The toxicological profile of propylene glycol dibenzoate is summarized in the following

sections. Much of the available data is on the closely related compound, dipropylene glycol
dibenzoate, which is often used as a read-across substance.

Acute Toxicity
Propylene glycol dibenzoate has a low acute toxicity profile based on animal studies.
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Endpoint Species Route Value Reference

LD₅₀ Rat Oral 3593 mg/kg [2]

LD₅₀ Rat Oral

3295 mg/kg

(Dipropylene

glycol

dibenzoate)

[3]

LD₅₀ Rat Oral

3914 mg/kg

(Dipropylene

glycol

dibenzoate)

LD₅₀ Rabbit Dermal >2000 mg/kg [2]

LD₅₀ Rat Dermal

>2000 mg/kg

(Dipropylene

glycol

dibenzoate)

[3]

LC₅₀ Rat Inhalation

>200 mg/L (4h)

(Dipropylene

glycol

dibenzoate)

Skin and Eye Irritation
Studies on propylene glycol dibenzoate and its analogue, dipropylene glycol dibenzoate,

indicate a lack of significant irritation potential.

Endpoint Species Result Reference

Skin Irritation Rabbit Not an irritant

Eye Irritation Rabbit Not an irritant

Skin Sensitization
Propylene glycol dibenzoate is not considered to be a skin sensitizer.
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Test Type Species Result Reference

Guinea Pig

Maximisation Test
Guinea Pig

Not a sensitizer

(Dipropylene glycol

dibenzoate)

Repeated Dose Toxicity
Specific sub-chronic or chronic toxicity studies on propylene glycol dibenzoate were not

identified in the public literature. However, data on related compounds suggest a low potential

for toxicity from repeated exposure. In a 90-day oral study on propylene glycol

dicaprylate/dicaprate, a related ester, the No Observed Adverse Effect Level (NOAEL) was

determined to be 1000 mg/kg/day.[4]

Genotoxicity
Propylene glycol dibenzoate and its analogues have not shown evidence of genotoxic

potential in standard assays.

Test Type System Result Reference

Ames Test S. typhimurium
Negative (Dipropylene

glycol dibenzoate)

In vivo Micronucleus

Test
Rat Bone Marrow

Negative (for a vehicle

containing propylene

glycol and benzoic

acid)

[5]

Carcinogenicity
No long-term carcinogenicity studies specifically on propylene glycol dibenzoate were found.

However, studies on dipropylene glycol in rats and mice showed no evidence of carcinogenic

activity.[6] The International Agency for Research on Cancer (IARC) has not classified

dipropylene glycol dibenzoate as a human carcinogen.[7]

Reproductive and Developmental Toxicity
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Specific reproductive and developmental toxicity studies for propylene glycol dibenzoate are

not readily available. However, studies on propylene glycol have shown no effects on fertility or

development in mice at doses up to 10,100 mg/kg/day.[8][9]

Experimental Protocols
The following are generalized protocols for key toxicological studies, based on OECD

guidelines, which are standard methodologies for such assessments.

Acute Oral Toxicity (OECD 401)
Test Species: Albino rats, typically of a single sex.

Administration: The test substance is administered by gavage in a single dose.

Dosage: A range of dose levels is used to determine the LD₅₀.

Observation Period: Animals are observed for mortality and clinical signs of toxicity for at

least 14 days.

Pathology: Gross necropsy is performed on all animals.

Acute Dermal Toxicity (OECD 402)
Test Species: Rats, rabbits, or guinea pigs.

Application: The substance is applied to a shaved area of the skin (at least 10% of the body

surface) and covered with a porous gauze dressing for 24 hours.

Dosage: A limit test at 2000 mg/kg is often performed.

Observation Period: Animals are observed for 14 days for signs of toxicity and mortality.

Pathology: Gross necropsy of all animals is conducted.

Skin Irritation (OECD 404)
Test Species: Albino rabbits.
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Application: A small amount of the test substance is applied to a patch of shaved skin.

Exposure: The exposure period is typically 4 hours.

Observation: The skin is examined for erythema and edema at specified intervals (e.g., 1,

24, 48, and 72 hours) after patch removal.

Eye Irritation (OECD 405)
Test Species: Albino rabbits.

Application: A single dose of the substance is instilled into the conjunctival sac of one eye.

Observation: The eyes are examined for corneal opacity, iritis, and conjunctivitis at 1, 24, 48,

and 72 hours after application.

Skin Sensitization - Guinea Pig Maximisation Test
(OECD 406)

Test Species: Guinea pigs.

Induction Phase: The test substance is administered intradermally with an adjuvant

(Freund's Complete Adjuvant) and then topically.

Challenge Phase: After a rest period, a non-irritating concentration of the substance is

applied topically to a naive skin site.

Evaluation: The skin reactions in the test group are compared to a control group.

In Vivo Mammalian Erythrocyte Micronucleus Test
(OECD 474)

Test Species: Mice or rats.

Administration: The test substance is typically administered once or twice.

Sample Collection: Bone marrow or peripheral blood is collected at appropriate times after

the last administration.
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Analysis: Erythrocytes are analyzed for the presence of micronuclei, which are indicative of

chromosomal damage.

Metabolism and Toxicokinetics
Propylene glycol dibenzoate is expected to be hydrolyzed in the body to propylene glycol and

benzoic acid.

Propylene Glycol: It is metabolized to lactic and pyruvic acids, which are normal

intermediates in carbohydrate metabolism, and is ultimately converted to carbon dioxide and

water.[10]

Benzoic Acid: It is rapidly metabolized, primarily by conjugation with glycine in the liver to

form hippuric acid, which is then excreted in the urine.[11]

Propylene Glycol Dibenzoate Hydrolysis
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Metabolism of Propylene Glycol Dibenzoate

Potential Signaling Pathways
While no specific signaling pathways for the toxicity of propylene glycol dibenzoate have

been identified, studies on high doses of its metabolite, propylene glycol, have suggested a

potential mechanism of nephrotoxicity involving oxidative stress and inflammation mediated by

the NF-κB signaling pathway.[6][12] It is important to note that this is an extrapolation and may

not be directly applicable to propylene glycol dibenzoate under normal exposure conditions.
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Potential Inflammatory Pathway (Extrapolated)

Safety Profile and Conclusion
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Based on the available toxicological data, propylene glycol dibenzoate has a favorable safety

profile for its intended uses.

Acute Effects: Low potential for acute toxicity.

Irritation and Sensitization: Not a skin or eye irritant, and not a skin sensitizer.

Genotoxicity and Carcinogenicity: No evidence of genotoxic or carcinogenic potential based

on available data for related compounds.

Reproductive and Developmental Effects: Unlikely to pose a risk based on data for propylene

glycol.

The Cosmetic Ingredient Review (CIR) Expert Panel has assessed the safety of propylene

glycol esters, including propylene glycol dibenzoate, and concluded that they are safe as

used in cosmetics.

It is important to consider that propylene glycol esters can enhance the dermal penetration of

other substances, which should be taken into account during formulation.[4]

Disclaimer: This document is intended for informational purposes for a scientific audience and

is not a substitute for a formal safety assessment. The toxicological profile is based on currently

available data, and further research may be necessary for specific applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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